GFB-204
Description
GFB-204 is a calixarene derivative that is a potent and selective inhibitor of VEGFR and PDGFR tyrosine phosphorylation. G FB-204 had been shown through several in-vivo and in-vitro studies to bind to VEGF and PDGF, block binding of VEGF and PDGF to their receptors and subsequently inhibit Flk-1 and PDGFR tyrosine phosphorylation and stimulation of the protein kinases Erk1, Erk2, and AKT and the signal transducer and activator of transcription STAT3. Since tumor angiogenesis depends on VEGF for initiation and PDGF for maintenance of blood vessels, an agent which suppresses the functions of both VEGF and PDGF would potentially be more effective in tumor control that an agent which targets only one of these two growth factors. Preclinical studies have also shown that this compound inhibits capillary network formation in a dose-response manner and inhibits VEGF-dependent human brain endothelial cell migration. A lung xenograft study in mice has shown that this compound is active in a dose dependent manner.
Scientific Research Applications
Angiogenesis and Tumorigenesis Inhibition
GFB-204 is a synthetic molecule that binds to both Vascular Endothelial Growth Factor (VEGF) and Platelet-Derived Growth Factor (PDGF), essential factors for the initiation and maintenance of blood vessels. It blocks the binding of these factors to their receptors, inhibiting PDGFR and Flk-1 tyrosine phosphorylation and subsequent stimulation of protein kinases Erk1, Erk2, Akt, and the signal transducer and activator of transcription STAT3. This compound has been shown to inhibit endothelial cell migration and capillary network formation in vitro, and its treatment in mice suppresses human tumor growth and angiogenesis, highlighting its potential in cancer research and therapy (Sun et al., 2004).
Gas Foil Bearings (GFB) in Engineering
Several studies have been conducted on Gas Foil Bearings (GFBs), though not directly related to the molecule this compound. These studies explore various aspects of GFBs, such as their application in oil-free turbo expanders, APUs, and micro gas turbines, the impact of their supporting structures on performance, and advanced numerical models for predicting their behavior (Andrés & Kim, 2009), (Sim & Kim, 2012).
Gluten-Free Breadmaking
Some studies have looked into gluten-free bread (GFB) development, focusing on improving its textural, structural, and sensory characteristics using different ingredients and formulations. These studies are not directly related to this compound but provide insights into advancements in food technology and nutrition (Schoenlechner et al., 2010), (Capriles & Arěas, 2014).
Other Applications
Further studies on GFBs relate to various engineering and biological applications, such as thermohydrodynamic analysis, dynamic behavior analysis, and biomedical imaging techniques. However, these studies do not directly relate to the molecule this compound but rather to different contexts where the acronym GFB is used (Hoffmann & Liebich, 2017), (Peti-Peterdi, 2009).
properties
Molecular Formula |
C13H16F3NO2 |
|---|---|
Appearance |
Solid powder |
synonyms |
GFB204; GFB-204; GFB 204.; NONE |
Origin of Product |
United States |
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